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Introduction

The Methyl Red (MR) test is a crucial biochemical assay used for the differentiation of bacteria,
particularly within the Enterobacteriaceae family.[1] This test identifies microorganisms capable
of performing mixed acid fermentation of glucose, a key metabolic pathway.[2][3] In this
process, glucose is fermented to produce a variety of stable acidic end products, including
lactic acid, acetic acid, succinic acid, and formic acid.[3][4][5][6] The accumulation of these
acids results in a significant decrease in the pH of the culture medium.[3] The MR test, in
conjunction with the Voges-Proskauer (VP), indole, and citrate utilization tests (collectively
known as the IMVIC tests), serves as a cornerstone for the preliminary identification of enteric
bacteria.[1]

Principle of the Methyl Red Test

The principle of the MR test lies in the detection of a low pH resulting from the production of
stable acids during glucose fermentation.[2][7] All members of the Enterobacteriaceae ferment
glucose to pyruvic acid.[2] However, they diverge in the subsequent metabolic pathways. MR-
positive organisms utilize the mixed acid pathway, leading to the accumulation of a high
concentration of acidic end products.[2][4][8] This overcomes the buffering capacity of the
dipotassium phosphate in the MR-VP broth, causing the pH to drop to 4.4 or below.[2][3][9]
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Conversely, MR-negative organisms employ the butanediol pathway, where the initial acidic
products are further metabolized to neutral end products like acetoin and 2,3-butanediol.[7][10]
This results in a less acidic environment, with a final pH of 6.0 or higher.[2][10] The pH
indicator, methyl red, is added to the culture after a suitable incubation period. Methyl red is red
at a pH of 4.4 or below and yellow at a pH of 6.2.[2] An intermediate orange color may indicate
a weakly positive result or inconclusive test.[3]

Experimental Protocol
Materials

» Media: MR-VP Broth (also known as Glucose Phosphate Broth). The typical composition per
liter of distilled water is:

o Buffered Peptone: 7.0 g[10][11]

o Dextrose (Glucose): 5.0 g[10][11]

o Dipotassium Phosphate: 5.0 g[10][11]

o Final pH should be 6.9 £ 0.2 at 25°C.[2][10][11]

e Reagent: Methyl Red Solution. A common formulation is:

o

Methyl Red: 0.1 g[8][12]

[¢]

Ethyl Alcohol (95%): 300 mI[8][12]

[¢]

Distilled Water: to make 500 ml[8][12]

o

Store at 4-8°C in a brown bottle. The solution is stable for about a year.[8][12]

e Equipment:

o Sterile test tubes

o Inoculating loop or needle

o Incubator (35-37°C)[2][8][7]
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o Pipettes

Procedure

Inoculation: Using a sterile inoculating loop or needle, lightly inoculate a tube of MR-VP broth
with a pure culture of the test organism, typically from an 18-24 hour old culture.[8][7]

Incubation: Incubate the inoculated broth aerobically at 35-37°C for a minimum of 48 hours.
[2][7] For some organisms, a longer incubation period of up to 5 days may be necessary.[7] It
is crucial not to read the test before 48 hours, as some organisms may initially produce
acids, leading to a false-positive result, before they have had sufficient time to metabolize
these acids into neutral end products.[2]

Aliquot Preparation: After incubation, aseptically transfer approximately 1 ml of the broth to a
clean, separate test tube.[8][7]

Addition of Indicator: Add 5-6 drops of the Methyl Red reagent to the aliquot.[2]

Observation: Observe for an immediate color change on the surface of the medium.[7]

Data Presentation: Interpretation of Results

The results of the Methyl Red test are interpreted based on the color change observed after the

addition of the methyl red indicator.
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) . Example
Result Observation pH Interpretation .
Organisms
The organism
performs mixed
Bright red color acid Escherichia coli,
Positive develops <44 fermentation, Yersinia spp.[3]
immediately producing stable [8]
acidic end
products.
The organism
does not produce
stable acidic end
Enterobacter
products from
_ aerogenes,
Negative Yellow color >6.2 glucose ]
Klebsiella

fermentation; it
may utilize the
butanediol

pathway.

pneumoniae[3][8]

Weak Positive/

Inconclusive

Between 4.4 and

Orange color
6.2

The result is
inconclusive. Itis
recommended to
re-incubate the
remaining broth
for an additional
2-3 days and

repeat the test.

(8]

Quality Control: It is essential to run the test with known positive and negative control

organisms to ensure the validity of the results.

o Positive Control:Escherichia coli (ATCC 25922)

o Negative Control:Klebsiella pneumoniae (ATCC 13883)
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Signaling Pathways and Experimental Workflows
Biochemical Pathway of Mixed Acid Fermentation
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Caption: Mixed acid fermentation pathway of glucose.

Experimental Workflow for the Methyl Red Test
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Preparation
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Caption: Experimental workflow of the Methyl Red test.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1584316?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Limitations

e The Methyl Red test should not be interpreted before 48 hours of incubation, as some
organisms may yield a false-positive result initially.[2]

« If the result is inconclusive (orange), the broth should be incubated for up to four more days
and the test repeated.[8]

e The MR-VP testing should be used in conjunction with other biochemical tests for a definitive
identification of the bacterial species.[2]

Conclusion

The Methyl Red test is a simple, yet powerful tool in the arsenal of microbiologists for the
differentiation of bacteria based on their fermentative metabolism. A thorough understanding of
the underlying principles and strict adherence to the experimental protocol are paramount for
obtaining accurate and reproducible results, which are critical in research, diagnostics, and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Methyl Red (MR) Test
for Bacterial Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584316#methyl-red-test-protocol-for-bacterial-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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